(3-Bromo-2-ethylphenyl)methanol

• Molecular Formula: C9H11BrO
• Molecular Weight: 215.09 g/mol
• IUPAC Name: (3-bromo-2-ethylphenyl)methanol
• InChI: InChI=1S/C9H11BrO/c1-2-8-7(6-11)4-3-5-9(8)10/h3-5,11H,2,6H2,1H3
• InChI Key: NKNADVUGUOAUNJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC=C1Br)CO

Description

(3-Bromo-2-ethylphenyl)methanol is a useful research compound. Its molecular formula is C9H11BrO and its molecular weight is 215.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 3-bromo-2-ethylbenzaldehyde (5 g, 23.47 mmol) in Methanol (50 mL) was added NaBH4 (1.776 g, 46.9 mmol) at 0° C. The reaction solution was stirred at room temperature for 2 hours. The solvent was removed in vacuo and the residue was dissolved in ethyl acetate, washed with water, dried over sodium sulphate, concentrated and purified by ISCO column chromatography to afford (3-bromo-2-ethylphenyl)methanol (D133) (3 g) as an oil. MS (ES): C9H11BrO requires 213.99. found 197.0 (M+H+-18).